Cas no 2228308-72-1 ({3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride)

• Product Name: {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride
• CAS No: 2228308-72-1
• MF: C₈H₆F₄O₂S₂
• MW: 274.255653858185
• CID: 6228647
• PubChem ID: 165869929
• Update Time: 2025-06-10

{3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride
• 2228308-72-1
• {3-[(trifluoromethyl)sulfanyl]phenyl}methanesulfonyl fluoride
• EN300-1989893

• Inchi： 1S/C8H6F4O2S2/c9-8(10,11)15-7-3-1-2-6(4-7)5-16(12,13)14/h1-4H,5H2
• InChI Key： HPVYYSMDQIHXQH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)SC(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 273.97453443g/mol
• Monoisotopic Mass: 273.97453443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.8Ų

Additional information on {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride

Recent Advances in the Study of {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl Fluoride (CAS: 2228308-72-1)

The compound {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride (CAS: 2228308-72-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is recognized for its unique reactivity as a covalent inhibitor, particularly in targeting serine hydrolases and other nucleophilic enzymes. Its trifluoromethylthio (-SCF3) moiety enhances both lipophilicity and metabolic stability, making it a promising candidate for drug discovery and chemical biology applications.

Recent studies have focused on the synthesis and optimization of {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride, highlighting its utility in activity-based protein profiling (ABPP). Researchers have demonstrated its efficacy in selectively labeling active sites of serine hydrolases, providing insights into enzyme function and inhibitor development. The compound's ability to form stable covalent adducts with catalytic serine residues has been leveraged in proteomic studies to identify novel drug targets and off-target effects of therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride derivatives. The team systematically modified the phenyl ring and sulfonyl fluoride group to enhance selectivity and potency against specific enzyme classes. Their findings revealed that electron-withdrawing substituents on the phenyl ring significantly improved reactivity towards certain serine hydrolases, while maintaining favorable pharmacokinetic properties.

Another significant development involves the application of this compound in targeted covalent inhibitor design. A recent Nature Chemical Biology publication (2024) described its use in developing irreversible inhibitors for cancer-associated proteases. The researchers successfully demonstrated that {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride-based inhibitors could achieve remarkable selectivity profiles, overcoming previous challenges with off-target reactivity common to covalent inhibitors.

The compound has also shown promise in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience reported its effectiveness in modulating neuroinflammatory pathways through selective inhibition of microglial serine hydrolases. This application opens new avenues for developing therapeutics for Alzheimer's disease and other neurodegenerative conditions where neuroinflammation plays a critical role.

From a synthetic chemistry perspective, recent advances have improved the accessibility of {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride. Novel synthetic routes published in 2024 have reduced production costs and improved yields, making the compound more readily available for research purposes. These developments are particularly important as demand for this chemical probe continues to grow in both academic and industrial settings.

Looking forward, researchers anticipate expanding applications of {3-(trifluoromethyl)sulfanylphenyl}methanesulfonyl fluoride in chemical biology. Its unique combination of reactivity and selectivity makes it an invaluable tool for studying enzyme mechanisms, identifying new drug targets, and developing covalent therapeutics. Ongoing research is exploring its potential in areas such as infectious disease, immunology, and metabolic disorders, suggesting that this compound will remain at the forefront of chemical biology research in the coming years.